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Introduction
Ceronapril (SQ 29,852) is a potent and orally active inhibitor of the angiotensin-converting

enzyme (ACE), a key component of the renin-angiotensin-aldosterone system (RAAS).[1][2]

ACE inhibitors are a class of drugs widely used in the treatment of hypertension and heart

failure. By inhibiting ACE, Ceronapril prevents the conversion of angiotensin I to angiotensin II,

a potent vasoconstrictor, thereby leading to vasodilation and a reduction in blood pressure.[3]

[4] These application notes provide detailed experimental designs and protocols for evaluating

the in vivo efficacy of Ceronapril in preclinical animal models of hypertension.

Signaling Pathway: The Renin-Angiotensin-
Aldosterone System (RAAS)
The RAAS is a critical hormonal cascade that regulates blood pressure and fluid balance.

Ceronapril exerts its therapeutic effect by intervening in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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